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Compound of Interest

Compound Name: Trimethylsilyl acetate

Cat. No.: B1583800 Get Quote

An In-depth Technical Guide to Trimethylsilyl Acetate: Core Properties

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This guide focuses on the fundamental physicochemical

properties of trimethylsilyl acetate, a versatile compound used in organic synthesis.

Core Properties of Trimethylsilyl Acetate
Trimethylsilyl acetate is an organosilicon compound frequently utilized as a derivatizing agent

and a protecting group for alcohols and amines in complex molecule synthesis.[1] Its chemical

identity is defined by its molecular formula and molecular weight.

Molecular Formula: The empirical formula for trimethylsilyl acetate is C5H12O2Si.[1][2][3][4]

Molecular Weight: The calculated molecular weight of trimethylsilyl acetate is approximately

132.23 g/mol .[1][3][4]

Data Presentation
The essential quantitative data for trimethylsilyl acetate is summarized in the table below for

clarity and quick reference.
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Property Value Source

Molecular Formula C5H12O2Si [1][2][3][4]

Molecular Weight 132.23 g/mol [1][3][4]

CAS Number 2754-27-0 [1][3][5]

Density 0.88 g/mL [1]

Boiling Point 108 °C [1]

Melting Point -32 °C [1][5]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the compound and its

fundamental chemical properties.
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Core properties of Trimethylsilyl Acetate.

Experimental Protocols
While this guide focuses on the core properties of trimethylsilyl acetate, the determination of

these values relies on standard analytical chemistry protocols.

Determination of Molecular Weight: The molecular weight is typically determined using mass

spectrometry.
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Sample Preparation: A dilute solution of trimethylsilyl acetate is prepared in a volatile

organic solvent (e.g., dichloromethane or ether).

Ionization: The sample is introduced into the mass spectrometer and ionized, often using

techniques like Electron Ionization (EI) or Electrospray Ionization (ESI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: The detector records the abundance of ions at each m/z value. The peak

corresponding to the molecular ion (M+) or a protonated/adducted molecule provides the

molecular weight.

Determination of Molecular Formula: High-resolution mass spectrometry (HRMS) is employed

to determine the elemental composition.

High-Resolution Analysis: The experiment is conducted as described above but using a high-

resolution mass analyzer (e.g., Orbitrap or FT-ICR).

Exact Mass Measurement: The instrument measures the m/z of the molecular ion to a high

degree of accuracy (typically to four or five decimal places).

Formula Calculation: The exact mass is used in conjunction with isotopic abundance

patterns to calculate the most probable elemental formula that fits the experimental data,

confirming the C5H12O2Si composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.scbt.com/p/trimethylsilyl-acetate-2754-27-0
https://far-chemical.com/product/trimethylsilyl-acetate/
https://www.benchchem.com/product/b1583800#trimethylsilyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b1583800#trimethylsilyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b1583800#trimethylsilyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/product/b1583800#trimethylsilyl-acetate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583800?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

